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These application notes provide a comprehensive overview of the experimental protocols for
evaluating the effects of Lu AF21934, a positive allosteric modulator of the mGlu4 receptor, in
a variety of rodent behavioral tests. The protocols detailed below are synthesized from
preclinical studies investigating the antipsychotic- and anxiolytic-like properties of this
compound.

Mechanism of Action

Lu AF21934 is a selective and brain-penetrant positive allosteric modulator (PAM) of the
metabotropic glutamate receptor 4 (mGlu4), with an EC50 of 500 nM.[1] Its mechanism of
action involves the potentiation of the response of the mGlu4 receptor to its endogenous
ligand, glutamate. Additionally, the antipsychotic-like effects of Lu AF21934 have been shown
to be dependent on 5-HT1A receptor signaling.[2][3] The effects of Lu AF21934 can be blocked
by the selective 5-HT1A receptor antagonist WAY100635, and co-administration of sub-
effective doses of Lu AF21934 with a 5-HT1A receptor agonist produces a synergistic
antipsychotic-like effect.[2]
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Caption: Proposed signaling pathway of Lu AF21934.

Data Summary of Rodent Behavioral Tests

The following tables summarize the quantitative data from key behavioral tests investigating

the effects of Lu AF21934.
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Experimental Protocols

Detailed methodologies for the key behavioral experiments are provided below.

MK-801-Induced Hyperactivity in Mice

This test is a model for the positive symptoms of schizophrenia.
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Habituation:
Place mice in open field for 30 min

Drug Administration:

- Vehicle/Lu AF21934 (s.c.)
- 30 min later: Saline/MK-801 (i.p.)

Behavioral Recording:
Place mice in open field for 60 min
Record locomotor activity

Data Analysis:

Analyze total distance traveled
and other locomotor parameters

Click to download full resolution via product page

Caption: Workflow for the MK-801-induced hyperactivity test.

Materials:

Open field arena (e.g., 40 x 40 x 40 cm)

Video tracking software

Lu AF21934

MK-801

Vehicle (e.g., saline)
Procedure:

« Habituation: Individually place mice in the open field arena for a 30-minute habituation period
one day before the test.
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e Drug Administration:
o On the test day, administer Lu AF21934 (e.g., 0.1, 1 mg/kg, s.c.) or vehicle.

o After a 30-minute pretreatment interval, administer MK-801 (e.g., 0.15 mg/kg, i.p.) or
saline.

e Behavioral Recording:

o Immediately after the MK-801 injection, place the mouse in the center of the open field

arena.
o Record locomotor activity for a period of 60 to 120 minutes using a video tracking system.
o Data Analysis:
o The primary parameter measured is the total distance traveled.

o Other parameters such as time spent in the center versus the periphery of the arena can
also be analyzed.

o Data are typically analyzed using a two-way ANOVA.

DOI-Induced Head Twitches in Mice

This test is another model for the positive symptoms of schizophrenia, specifically targeting 5-
HT2A receptor activation.

Materials:

Observation chambers

Lu AF21934

2,5-dimethoxy-4-iodoamphetamine (DOI)

Vehicle

Procedure:
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e Drug Administration:

o Administer Lu AF21934 (e.g., 1, 2, 5 mg/kg) or vehicle. The route of administration (e.g.,
s.c.) and pretreatment time should be consistent.

o After the appropriate pretreatment interval, administer DOI (e.g., 2.5 mg/kg, s.c.).
» Behavioral Observation:

o Immediately after DOI administration, place the mouse in an individual observation
chamber.

o Observe and count the number of head twitches for a defined period, typically 10 to 30
minutes. A head twitch is a rapid, side-to-side rotational movement of the head.

e Data Analysis:
o The total number of head twitches is the primary dependent variable.

o Statistical analysis is typically performed using a one-way ANOVA followed by post-hoc
tests.

Social Interaction Test in Rats

This test models the negative symptoms of schizophrenia, such as social withdrawal.
Materials:

e Open field arena (e.g., 60 x 60 cm)

Video recording equipment

Lu AF21934

MK-801

Vehicle

Procedure:
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Habituation: Allow rats to habituate to the testing room for at least 60 minutes before the test.

Drug Administration:
o Administer Lu AF21934 (e.g., 0.5 mg/kg) or vehicle 60 minutes before the test.
o Administer MK-801 (e.g., 0.1 mg/kg) or vehicle 30 minutes before the test.

Test Procedure:

o Place two unfamiliar rats, matched for weight and treatment, into the open field arena.

o Record their social interaction for a 10-minute period.

Behavioral Scoring:

o Atrained observer, blind to the treatment conditions, scores the duration and frequency of
social behaviors. These behaviors include sniffing, grooming, following, and physical
contact.

Data Analysis:
o The total time spent in social interaction is the primary outcome measure.

o Data are analyzed using an appropriate statistical test, such as a t-test or ANOVA.

Novel Object Recognition (NOR) Test in Rats

This test assesses cognitive deficits, a core feature of schizophrenia.
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Habituation:
Allow rat to explore empty
open field (10 min/day for 2 days)

Training (T1):

Rat explores two identical objects (5 min)

Retention Interval
(e.g., 1 hour or 24 hours)

Test (T2):
Rat explores one familiar and one novel object (5 min)

Data Analysis:
Calculate Discrimination Index

Click to download full resolution via product page

Caption: Workflow for the Novel Object Recognition test.

Materials:

e Open field arena (e.g., 50 x 50 x 50 cm)

¢ Two sets of identical objects and one set of novel objects (made of non-porous material,
heavy enough not to be displaced by the rat)

» Video recording and analysis software

e LuAF21934

« MK-801
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e Vehicle
Procedure:
» Habituation:
o Handle the rats for several days before the experiment.

o Habituate each rat to the empty open field arena for 10 minutes per day for 2-3
consecutive days.

e Drug Administration: Administer Lu AF21934 (e.g., 5 mg/kg), MK-801, or vehicle at
appropriate times before the training phase. For example, Lu AF21934 may be given 60
minutes prior to the test.[2]

e Training Phase (T1):
o Place two identical objects in the arena.

o Place the rat in the arena, facing the wall opposite the objects, and allow it to explore for 5
minutes.

o Record the time spent exploring each object. Exploration is defined as the nose being
directed at the object at a distance of <2 cm.

e Retention Interval: Return the rat to its home cage for a specific retention interval (e.g., 1
hour for short-term memory, 24 hours for long-term memory).

e Test Phase (T2):

o Replace one of the familiar objects with a novel object. The position of the novel object
should be counterbalanced across animals.

o Place the rat back in the arena and allow it to explore for 5 minutes.
o Record the time spent exploring the familiar (F) and novel (N) objects.

o Data Analysis:
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o Calculate the Discrimination Index (DI) using the following formula: DI = (Time exploring
Novel Object - Time exploring Familiar Object) / (Time exploring Novel Object + Time
exploring Familiar Object)

o A positive DI indicates a preference for the novel object, suggesting intact recognition
memory.

Spatial Delayed Alternation Test in Rats

This T-maze based task assesses spatial working memory, another aspect of cognitive
function.

Materials:

T-maze with guillotine doors

Food rewards (e.g., sucrose pellets)

Lu AF21934

Vehicle

Procedure:

e Food Restriction: Rats are typically food-restricted to 85-90% of their free-feeding body
weight to increase motivation.

» Habituation and Pre-training:

o Habituate the rats to the T-maze and the food reward.

o Train the rats to run from the start arm to the goal arms to receive a reward.
o Delayed Alternation Training:

o Forced-Choice Trial: One of the goal arms is blocked by a guillotine door. The rat is placed
in the start arm and forced to enter the open arm to receive a reward.
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o Delay Interval: The rat is then returned to the start arm, and a delay of a specific duration
(e.g., 5, 15, or 30 seconds) is imposed by closing the start arm door.

o Free-Choice Trial: Both goal arms are now open. The rat is released from the start arm
and must choose which arm to enter. A reward is placed in the arm opposite to the one
entered during the forced-choice trial. A correct choice is entering the previously unvisited
arm.

e Drug Testing: Administer Lu AF21934 (e.g., 5 mg/kg) or vehicle at a specified time (e.g., 60
minutes) before the test session.[2]

o Data Analysis:
o The percentage of correct choices in the free-choice trials is the primary measure.

o The number of trials to reach a certain criterion (e.g., 8 out of 10 correct choices) can also
be assessed.

Harmaline-Induced Hyperactivity in Rats

This test is used to model essential tremor and associated motor hyperactivity.

Materials:

Force Plate Actimeters or open field arena with video tracking

Harmaline

Lu AF21934

Vehicle

Procedure:
e Drug Administration:
o Administer Lu AF21934 (e.g., 0.5, 2.5, 5 mg/kg, s.c.) or vehicle.

o After the appropriate pretreatment time, administer harmaline (e.g., 15 mg/kg, i.p.).[4]
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« Behavioral Recording:
o Immediately after harmaline injection, place the rat in the testing apparatus.

o Harmaline induces a biphasic effect on mobility: an initial inhibition of exploratory
locomotor activity (0-30 minutes) followed by an increase in basic activity.[4]

o Record motor activity for a period of at least 90 minutes.
o Data Analysis:

o If using a Force Plate Actimeter, data on tremor (power in the 9-15 Hz band) and
hyperactivity can be collected.[4]

o If using an open field, the total distance traveled during the hyperactive phase (e.g., 30-90
minutes post-injection) is the primary measure.

o Statistical analysis is typically performed using ANOVA.
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lu-af21934-in-rodent-behavioral-tests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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